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Compound of Interest

Compound Name: Win 45164

Cat. No.: B15611752 Get Quote

For research use only. Not for human consumption.

These application notes provide detailed protocols for the dissolution and use of GW501516

(Cardarine), a selective peroxisome proliferator-activated receptor delta (PPARδ) agonist, in

cell culture experiments. This document is intended for researchers, scientists, and drug

development professionals.

Introduction
GW501516, also known as Cardarine, is a potent and selective agonist of the PPARδ receptor.

[1][2] It was initially investigated for its potential therapeutic benefits in metabolic and

cardiovascular diseases due to its ability to increase fatty acid metabolism.[1][3][4] However, its

development was halted due to safety concerns, including a potential risk of cancer.[1][3] In a

research setting, GW501516 is a valuable tool for studying the roles of PPARδ in various

cellular processes.

Mechanism of Action
GW501516 is a high-affinity ligand for the PPARδ receptor, exhibiting over 1,000-fold selectivity

compared to PPARα and PPARγ.[1] Upon binding, it recruits the coactivator PGC-1α, leading

to the upregulation of genes involved in energy expenditure and fatty acid oxidation.[1] This

activation of PPARδ can modulate gene expression related to lipid metabolism and energy

homeostasis.[4][5]
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Quantitative Data
The following table summarizes the key quantitative data for GW501516.

Parameter Value Species Reference

Ki 1 nM Human [1]

EC50 1 nM Human [1]

Molecular Formula C21H18F3NO3S2 - [1]

Molecular Weight 453.49 g/mol - [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO
Materials:

GW501516 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Vortex mixer

Protocol:

Accurately weigh 4.535 mg of GW501516 powder.[6]

Add 1 mL of anhydrous DMSO to the powder in a sterile microcentrifuge tube.[6]

Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can aid dissolution if necessary.[6]

Aliquot the 10 mM stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.
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Store the stock solution aliquots at -20°C.[7]

Preparation of a Working Solution in Cell Culture
Medium
Materials:

10 mM GW501516 stock solution in DMSO

Appropriate cell culture medium

Sterile tubes

Protocol:

Thaw a single-use aliquot of the 10 mM GW501516 stock solution at room temperature.[6]

Perform serial dilutions of the stock solution in your cell culture medium to achieve the

desired final concentration. For example, to prepare a 10 µM working solution, perform a

1:1000 dilution by adding 1 µL of the 10 mM stock solution to 999 µL of cell culture medium.

[6]

Gently mix the working solution by pipetting or inverting the tube.

It is crucial to include a vehicle control (DMSO diluted to the same final concentration as in

the experimental samples) in your experiments to account for any effects of the solvent on

the cells.

Note on Solubility: GW501516 is sparingly soluble in aqueous buffers.[6] Direct dissolution in

cell culture medium is not recommended. A concentrated stock solution in an organic solvent

like DMSO is necessary for effective use in cell culture.[6]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the signaling pathway of GW501516 and a general

experimental workflow for its use in cell culture.
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Caption: Signaling pathway of GW501516.
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Caption: Experimental workflow for using GW501516.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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